Cas no 1971858-34-0 ([5-(trifluoromethyl)thiophen-2-yl]methanamine hydrochloride)

• Product Name: [5-(trifluoromethyl)thiophen-2-yl]methanamine hydrochloride
• CAS No: 1971858-34-0
• MF: C₆H₇ClF₃NS
• MW: 217.639689683914
• CID: 4632239
• PubChem ID: 126796868
• Update Time: 2025-08-03

[5-(trifluoromethyl)thiophen-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(trifluoromethyl)thiophen-2-yl]methanamine hydrochloride
• 1-[5-(TRIFLUOROMETHYL)THIOPHEN-2-YL]METHANAMINE HYDROCHLORIDE
• EN300-367240
• (5-(Trifluoromethyl)thiophen-2-yl)methanamine Hydrochloride
• [5-(trifluoromethyl)thiophen-2-yl]methanamine;hydrochloride
• [5-(trifluoromethyl)thiophen-2-yl]methanaminehydrochloride
• 1971858-34-0
• Z2755723974
• MFCD30730718
• 5-(Trifluoromethyl)-2-thiophenemethanamine Hydrochloride; 1-[5-(Trifluoromethyl)-2-thienyl]methanamine Hydrochloride;
• AT16465

• Inchi： 1S/C6H6F3NS.ClH/c7-6(8,9)5-2-1-4(3-10)11-5;/h1-2H,3,10H2;1H
• InChI Key： VVVYILROYJGFRC-UHFFFAOYSA-N
• SMILES： Cl.S1C(C(F)(F)F)=CC=C1CN

Computed Properties

• Exact Mass: 216.9939826g/mol
• Monoisotopic Mass: 216.9939826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on [5-(trifluoromethyl)thiophen-2-yl]methanamine hydrochloride

[5-(Trifluoromethyl)Thiophen-2-yl]Methanamine Hydrochloride: A Comprehensive Overview

[5-(Trifluoromethyl)Thiophen-2-yl]Methanamine Hydrochloride, also known by its CAS number 1971858-34-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a trifluoromethyl group and a methanamine moiety. The hydrochloride salt form further enhances its stability and solubility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural element in this compound. The substitution pattern on the thiophene ring plays a crucial role in determining its chemical reactivity and biological activity. The presence of the trifluoromethyl group at the 5-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets. This makes [5-(Trifluoromethyl)Thiophen-2-yl]Methanamine Hydrochloride a promising candidate for applications in drug design and development.

Recent studies have highlighted the potential of thiophene-containing compounds in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial activities. For instance, researchers have explored the use of thiophene derivatives as inhibitors of specific enzymes involved in disease pathways. The methanamine group in this compound adds further functional versatility, enabling it to participate in hydrogen bonding interactions—a critical feature for binding to protein targets.

The synthesis of [5-(Trifluoromethyl)Thiophen-2-yl]Methanamine Hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and acid-base neutralizations. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions on the thiophene ring. The hydrochloride salt is formed by protonating the amine group under acidic conditions, ensuring optimal solubility for downstream applications.

In terms of applications, this compound serves as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For example, it can be used as a building block for constructing heterocyclic frameworks or for introducing specific functional groups into drug candidates. Its ability to act as both an electrophilic and nucleophilic partner makes it versatile in various coupling reactions.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and potential binding modes with biological targets. These findings underscore its potential as a lead compound in drug discovery programs targeting specific diseases.

In conclusion, [5-(Trifluoromethyl)Thiophen-2-yl]Methanamine Hydrochloride represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. Its unique structure, combined with its functional versatility and favorable physicochemical properties, positions it as a key player in advancing innovative therapies and materials science applications.